Cas no 769100-08-5 (Quinoline, 7-(bromomethyl)-)

Quinoline, 7-(bromomethyl)- structure
Quinoline, 7-(bromomethyl)- structure
Product Name:Quinoline, 7-(bromomethyl)-
CAS No:769100-08-5
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD11847155
CID:537044
PubChem ID:14168508
Update Time:2025-04-19

Quinoline, 7-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 7-(bromomethyl)-
    • 7-(bromomethyl)quinoline
    • 7-Brommethyl-chinolin
    • 7-bromomethylquinoline
    • 7-bromomethyl-quinoline
    • AGN-PC-000IS8
    • CTK2G7164
    • SureCN203509
    • FT-0703034
    • SB71050
    • 769100-08-5
    • MFCD11847155
    • SCHEMBL203509
    • WBDJYELCKVSSGT-UHFFFAOYSA-N
    • D84719
    • DTXSID80556833
    • DB-075201
    • MDL: MFCD11847155
    • Inchi: 1S/C10H8BrN/c11-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7H2
    • InChI Key: WBDJYELCKVSSGT-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2=CC=CN=C2C=1

Computed Properties

  • Exact Mass: 220.98404
  • Monoisotopic Mass: 220.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 321.9±17.0 °C at 760 mmHg
  • Flash Point: 148.5±20.9 °C
  • PSA: 12.89
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Quinoline, 7-(bromomethyl)- Security Information

Quinoline, 7-(bromomethyl)- Pricemore >>

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